N'-{[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene}-1-naphthohydrazide

• IUPAC Name: N-[(E)-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylideneamino]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H18N4O2/c1-28-18-11-9-16(10-12-18)21-17(13-23-25-21)14-24-26-22(27)20-8-4-6-15-5-2-3-7-19(15)20/h2-14H,1H3,(H,23,25)(H,26,27)/b24-14+
• InChI Key: HYAWOELVBFNDFP-ZVHZXABRSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C=NN2)C=NNC(=O)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: COC1=CC=C(C=C1)C2=C(C=NN2)/C=N/NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H18N4O2
• Molecular Weight: 370.4 g/mol

Description

N-{[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene}-1-naphthohydrazide, also known as MNHN, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. MNHN belongs to the class of hydrazide compounds and has been studied for its potential use in drug discovery and as a biochemical tool.

Mechanism of Action

The exact mechanism of action of N'-{[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene}-1-naphthohydrazide is not fully understood, but it is believed to act by inhibiting specific enzymes or pathways involved in various biological processes. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and antimicrobial activity. This compound has also been shown to inhibit the activity of enzymes involved in the production of melanin, making it a potential candidate for the treatment of hyperpigmentation disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-{[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene}-1-naphthohydrazide is its versatility in terms of its potential applications. This compound has been shown to exhibit a range of biological activities, making it a potential candidate for the development of new drugs or biochemical tools. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on N'-{[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene}-1-naphthohydrazide. One area of interest is the development of this compound-based drugs for the treatment of various diseases, including cancer and hyperpigmentation disorders. Another area of interest is the use of this compound as a biochemical tool for the study of specific enzymes or pathways involved in various biological processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and to optimize its synthesis and purification methods.

Synthesis Methods

N'-{[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene}-1-naphthohydrazide can be synthesized using a variety of methods, including the reaction of 1-naphthohydrazide with 3-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde in the presence of a suitable solvent and catalyst. The resulting product can be purified using standard techniques such as column chromatography.

Scientific Research Applications

N'-{[3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene}-1-naphthohydrazide has been studied extensively for its potential applications in drug discovery. It has been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties in vitro. This compound has also been investigated as a potential inhibitor of various enzymes, including acetylcholinesterase and tyrosinase.